Cas no 2171869-46-6 (tert-butyl N-{2-azabicyclo5.1.0octan-8-yl}carbamate)

• Product Name: tert-butyl N-{2-azabicyclo5.1.0octan-8-yl}carbamate
• CAS No: 2171869-46-6
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5409774
• PubChem ID: 132372760
• Update Time: 2025-05-20

tert-butyl N-{2-azabicyclo5.1.0octan-8-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl n-{2-azabicyclo[5.1.0]octan-8-yl}carbamate
• tert-butyl N-{2-azabicyclo5.1.0octan-8-yl}carbamate

• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-10-8-6-4-5-7-13-9(8)10/h8-10,13H,4-7H2,1-3H3,(H,14,15)
• InChI Key： KLSOXZVGCGFOFI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2C1CCCCN2

Additional information on tert-butyl N-{2-azabicyclo5.1.0octan-8-yl}carbamate

tert-butyl N-{2-azabicyclo[5.1.0]octan-8-yl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-azabicyclo[5.1.0]octan-8-yl}carbamate, identified by the CAS number 2171869-46-6, is a highly specialized organic compound with significant applications in the field of drug discovery and chemical synthesis. This compound belongs to the class of carbamates, which are widely used in various industries due to their unique chemical properties and versatility.

The structural complexity of tert-butyl N-{2-azabicyclo[5.1.0]octan-8-yl}carbamate lies in its bicyclic framework, specifically the 2-azabicyclo[5.1.0]octane moiety, which contributes to its stability and bioavailability. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

One of the most notable advancements involving this compound is its role in the synthesis of potent inhibitors for various enzyme targets. Researchers have utilized tert-butyl N-{2-azabicyclo[5.1.0]octan-8-yl}carbamate to design molecules with high selectivity and efficacy, making it a valuable tool in medicinal chemistry.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced catalytic techniques has significantly improved the yield and purity of this compound, ensuring its reliability for large-scale production.

The application of tert-butyl N-{2-azabicyclo[5.1.0]octan-8-yl}carbamate extends beyond pharmaceuticals, with emerging applications in agrochemicals and materials science. Its ability to form stable amide bonds makes it an ideal candidate for developing environmentally friendly polymers and coatings.

Recent research has also explored the use of this compound in click chemistry, where it serves as a versatile building block for constructing complex molecular architectures with unprecedented efficiency.

In conclusion, tert-butyl N-{2-azabicyclo[5.1.0]octan-8-yl}carbamate stands out as a pivotal compound in modern chemical research, offering vast opportunities for innovation across multiple disciplines.